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Compound of Interest

Compound Name: Ethyl 9-bromononanoate
CAS No.: 28598-81-4
Cat. No.: B3021372
Get Quote
. J

Part 1: Executive Summary & Chemical Profile

Ethyl 9-bromononanoate (CAS 28598-81-4) is a bifunctional organic intermediate critical in
the synthesis of pheromones, fatty acid derivatives, and complex bioactive molecules. Its utility
is defined by its dual reactivity: the electrophilic terminal alkyl bromide and the nucleophilic-
susceptible ethyl ester.

Understanding its solubility profile is not merely a matter of data lookup but a strategic
necessity for optimizing reaction yields (e.g., Wittig olefination, nucleophilic substitution) and
designing efficient purification workflows. This guide synthesizes empirical data with structural
structure-property relationships (SPR) to provide an authoritative reference on solvent
selection.

Chemical Identity & Physical Constants[1][2][3][4]
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Property Value Context
CAS Number 28598-81-4 Unique Identifier
Lipophilic Chain (C9) + Polar
Molecular Formula C11H21BrO2
Ester Head
] Moderate MW, Non-volatile
Molecular Weight 265.19 g/mol )
relative to solvent
Clear, colorless to pale yellow ] ]
Appearance o Viscous oil at RT
liquid
N ) ~140-145 °C at 0.5 mmHg High boiling point requires
Boiling Point ) o
(Predicted) vacuum distillation
) Denser than water (phases
Density ~1.17 g/mL o
sink in aqueous workup)
LogP (Predicted) ~4.2-45 Highly Lipophilic (Hydrophobic)

Part 2: Solubility Mechanics & Solvent Compatibility
The Solubility Mechanism

The solubility of Ethyl 9-bromononanoate is governed by the "Like Dissolves Like" principle,

specifically the competition between its hydrophobic nonyl chain and the polar ester/bromide

termini.

» Hydrophobic Dominance: The 9-carbon alkyl chain exerts a strong van der Waals

(dispersive) force, making the molecule highly compatible with non-polar and chlorinated

solvents.

o Polar Functionality: The ethyl ester and terminal bromide provide dipole-dipole interaction

sites, allowing solubility in moderately polar aprotic solvents (THF, Ethyl Acetate) but

insufficient hydrogen bonding capability to dissolve in water.
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Figure 1: Structural determination of solubility. The lipophilic C9 chain drives compatibility with
organic solvents, while the lack of H-bond donors precludes water solubility.[1]

Solvent Compatibility Matrix

The following table categorizes solvents based on their utility for Reaction (homogeneous

phase) and Extraction (phase separation).
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Specific Solubility Primary Technical
Solvent Class . o
Solvent Rating Application Notes
Primary choice
) ) for dissolving the
] Dichloromethane Synthesis / ) )
Chlorinated Excellent ) oil; easily
(DCM) Extraction
removed by
rotovap.
Standard solvent
Chloroform ) )
Excellent NMR / Analysis for analytical
(CHCIs) o
characterization.
Ideal "Green"
] alternative to
Ethyl Acetate ) Extraction /
Esters High DCM for
(EtAc) Workup o
partitioning from
water.
Excellent for
] Grignard or
Tetrahydrofuran ) Reaction o )
Ethers High ) Wittig reactions
(THF) Medium ) )
involving the
bromide.
Good solubility,
] but high volatility
Diethyl Ether ) ) )
High Extraction can be an issue
(Et20) )
during
concentration.
Soluble,
especially when
warm. Used for
Alcohols Ethanol (EtOH) Good Reaction (Reflux) SN2
substitutions
(e.g., with
thiourea).
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Methanol
(MeOH)

Moderate/Good

Reaction

Soluble, but

phase separation

may occur at
very low temps
or high
concentrations.

Hydrocarbons

Hexane /

Heptane

Good

Purification

Soluble. Useful
for precipitating
more polar
impurities or
silica column

elution.

Polar Aprotic

DMSO / DMF

Good

Reaction (SN2)

Essential for
nucleophilic
substitutions
where high
dielectric
constant is

needed.

Agqueous

Water

Insoluble

Washing Phase

Forms a distinct
biphasic system;
the ester sits in
the organic layer
(usually bottom
with DCM, top
with EtAc).

Part 3: Experimental Protocols & Applications
Protocol 1: Solubility Assessment (SOP)

Use this Standard Operating Procedure (SOP) to verify solvent suitability for new formulations

or reaction pathways.

Objective: Determine the saturation limit of Ethyl 9-bromononanoate in a target solvent at

25°C.
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e Preparation: Tare a 20 mL scintillation vial. Add 100 mg of Ethyl 9-bromononanoate.[2][3]
« Titration: Add the target solvent in 100 pL increments using a micropipette.
o Agitation: Vortex for 30 seconds after each addition.
e Observation:
o Soluble: Clear, homogeneous solution with no schlieren lines (density gradients).
o Insoluble: Phase separation (oil droplets) or cloudiness.
o Calculation: If 100 mg dissolves in
(mL), Solubility

mg/mL.

Protocol 2: Purification via Liquid-Liquid Extraction

Because Ethyl 9-bromononanoate is insoluble in water but soluble in organics, extraction is
the primary purification method after agueous reaction quenches.
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Figure 2: Purification workflow utilizing the hydrophobic solubility differential. Ethyl Acetate is
recommended for general safety, while DCM is preferred if the product is difficult to solubilize.
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Strategic Application: Synthesis Solvent Selection

When using Ethyl 9-bromononanoate in synthesis, solvent choice dictates the reaction
mechanism outcome:

e SN2 Substitutions (Displacement of Bromide):
o Recommended:Acetonitrile (ACN) or DMF.

o Reasoning: These polar aprotic solvents solvate cations (Na+, K+) well, leaving the
nucleophile "naked" and more reactive toward the alkyl bromide. Ethyl 9-
bromononanoate is fully soluble here.

o Wittig Reactions (Aldehyde/Ketone Formation):
o Recommended:THF (Anhydrous).[4]

o Reasoning: The bromide is often converted to a phosphonium salt. THF dissolves the
organic ester well and stabilizes the ylide intermediate at low temperatures (-78°C).

Part 4: Safety & Handling

While Ethyl 9-bromononanoate is a valuable intermediate, its alkyl bromide moiety presents
specific hazards.

» Skin/Eye Irritation: The compound is an alkylating agent. It can cause skin sensitization and
severe eye irritation.

o PPE:[5][6] Nitrile gloves are generally effective for short contact, but Silver Shield laminate
gloves are recommended for prolonged handling in pure form.

e Incompatibility: Avoid mixing with strong oxidizers or strong bases (which may hydrolyze the
ester).

» Storage: Store in a cool, dry place. While stable, keeping it under an inert atmosphere
(Argon/Nitrogen) prevents hydrolysis of the ester by atmospheric moisture over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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